4,4-Bis{4-[(biphenyl-4-ylcarbamoyl)oxy]phenyl}pentanoic acid

• CAS No.: 6636-84-6
• Molecular Formula: C43H36N2O6
• Molecular Weight: 676.8 g/mol
• IUPAC Name: 4,4-bis[4-[(4-phenylphenyl)carbamoyloxy]phenyl]pentanoic acid
• InChI: InChI=1S/C43H36N2O6/c1-43(29-28-40(46)47,34-16-24-38(25-17-34)50-41(48)44-36-20-12-32(13-21-36)30-8-4-2-5-9-30)35-18-26-39(27-19-35)51-42(49)45-37-22-14-33(15-23-37)31-10-6-3-7-11-31/h2-27H,28-29H2,1H3,(H,44,48)(H,45,49)(H,46,47)
• InChI Key: JHAOXFXVNGPUTH-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)O)(C1=CC=C(C=C1)OC(=O)NC2=CC=C(C=C2)C3=CC=CC=C3)C4=CC=C(C=C4)OC(=O)NC5=CC=C(C=C5)C6=CC=CC=C6

Description

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: 4,4-Bis{4-[(biphenyl-4-ylcarbamoyl)oxy]phenyl}pentanoic acid
• CAS No.: 6636-84-6
• Molecular Formula : C₄₃H₃₆N₂O₆
• Molecular Weight : 676.756 g/mol
• Structure: Features a central pentanoic acid backbone with two substituted phenyl groups, each modified with biphenyl-4-ylcarbamoyloxy moieties .

Applications :
Primarily used as a high-purity intermediate in pharmaceuticals and specialty chemicals. Its reactive carboxyl group and aromatic substituents enable polymer synthesis and functionalization .

Structural Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name (CAS No.)	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
Target Compound (6636-84-6)	Biphenyl-4-ylcarbamoyloxy	C₄₃H₃₆N₂O₆	676.756	Carboxyl, carbamate, biphenyl
Diphenolic Acid (126-00-1)	Hydroxyl	C₁₇H₁₈O₄	286.32	Carboxyl, hydroxyl
IBHP (N/A)	3,5-Diiodo-4-hydroxyphenyl	C₁₇H₁₄I₄O₄	805.82	Carboxyl, hydroxyl, iodine
Chlorophenyl Derivative (6634-59-9)	2-Chlorophenylcarbamoyloxy	C₃₁H₂₆Cl₂N₂O₆	593.45	Carboxyl, carbamate, chlorine
Diphenylamino Derivative (6634-57-7)	Diphenylamino-methyl-4-hydroxyphenyl	C₄₃H₄₂N₂O₅	678.82	Carboxyl, hydroxyl, amine

Key Observations :

Diphenolic acid (126-00-1) serves as a precursor for iodinated derivatives like IBHP, where iodine atoms provide radiopacity for X-ray imaging .

Functional Groups: Carboxyl groups (common to all) enable conjugation with polymers or biomolecules. Hydroxyl groups (diphenolic acid, IBHP) are reactive sites for electrophilic substitution (e.g., iodination) .

Table 3: Comparative Properties and Uses

Compound	Solubility	Thermal Stability	Key Applications
Target Compound	Low (non-polar solvents)	High (~300°C)	Polymer crosslinker, drug delivery
Diphenolic Acid	Moderate (polar solvents)	Moderate	Epoxy resins, lubricants
IBHP	Low (DMSO)	High	Radiopaque polymers for CT imaging
Chlorophenyl Derivative	Low (THF)	Very High	Specialty polymers, agrochemicals